Cas no 926213-00-5 (N-(5-amino-2-fluorophenyl)-2-methylfuran-3-carboxamide)

• Product Name: N-(5-amino-2-fluorophenyl)-2-methylfuran-3-carboxamide
• CAS No: 926213-00-5
• MF: C₁₂H₁₁FN₂O₂
• MW: 234.226346254349
• CID: 4665407
• Update Time: 2025-06-12

N-(5-amino-2-fluorophenyl)-2-methylfuran-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5-amino-2-fluorophenyl)-2-methylfuran-3-carboxamide
• 3-Furancarboxamide, N-(5-amino-2-fluorophenyl)-2-methyl-

• Inchi： 1S/C12H11FN2O2/c1-7-9(4-5-17-7)12(16)15-11-6-8(14)2-3-10(11)13/h2-6H,14H2,1H3,(H,15,16)
• InChI Key： HVKTXOUOZJSMPE-UHFFFAOYSA-N
• SMILES： O1C=CC(C(NC2=CC(N)=CC=C2F)=O)=C1C

Additional information on N-(5-amino-2-fluorophenyl)-2-methylfuran-3-carboxamide

N-(5-amino-2-fluorophenyl)-2-methylfuran-3-carboxamide (CAS No. 926213-00-5): An Overview

N-(5-amino-2-fluorophenyl)-2-methylfuran-3-carboxamide (CAS No. 926213-00-5) is a compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a furan ring, an amino group, and a fluorine atom, all of which contribute to its biological activity and potential therapeutic applications.

The chemical structure of N-(5-amino-2-fluorophenyl)-2-methylfuran-3-carboxamide consists of a 2-methylfuran-3-carboxamide moiety attached to a 5-amino-2-fluorophenyl group. The presence of the furan ring and the fluorine atom imparts specific physicochemical properties to the molecule, such as enhanced lipophilicity and improved metabolic stability. These properties are crucial for the compound's ability to cross biological membranes and reach its intended target sites within the body.

Recent studies have explored the biological activities of N-(5-amino-2-fluorophenyl)-2-methylfuran-3-carboxamide in various contexts. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's potential as an anticancer agent. Research has demonstrated that N-(5-amino-2-fluorophenyl)-2-methylfuran-3-carboxamide can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of signaling pathways such as p53 and Bcl-2, which are critical for cell survival and proliferation.

In addition to its anti-inflammatory and anticancer properties, N-(5-amino-2-fluorophenyl)-2-methylfuran-3-carboxamide has also been investigated for its neuroprotective effects. Studies have shown that this compound can protect neurons from oxidative stress and reduce neuroinflammation, making it a potential therapeutic option for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of N-(5-amino-2-fluorophenyl)-2-methylfuran-3-carboxamide has been studied to understand its behavior in vivo. Preclinical studies have demonstrated that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, with a moderate half-life and low clearance rate. These properties suggest that it could be administered orally in clinical settings, which would be advantageous for patient compliance.

The safety profile of N-(5-amino-2-fluorophenyl)-2-methylfuran-3-carboxamide has also been evaluated in preclinical studies. Toxicity assessments have shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to confirm its safety and efficacy in human subjects.

In conclusion, N-(5-amino-2-fluorophenyl)-2-methylfuran-3-carboxamide (CAS No. 926213-00-5) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical potential.